N-[4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-isopropylphenoxy)acetamide

• Molecular Formula: C21H23N3O3
• Molecular Weight: 365.4 g/mol
• IUPAC Name: N-[4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-propan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C21H23N3O3/c1-13(2)16-7-9-18(10-8-16)26-12-19(25)22-21-20(23-27-24-21)17-6-5-14(3)15(4)11-17/h5-11,13H,12H2,1-4H3,(H,22,24,25)
• InChI Key: BQAHBEPOPSZESY-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=NON=C2NC(=O)COC3=CC=C(C=C3)C(C)C)C

Description

N-[4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-isopropylphenoxy)acetamide, also known as DPA-714, is a compound that has been extensively studied for its potential applications in scientific research. This compound is a selective ligand for the translocator protein (TSPO), which is a mitochondrial protein that has been implicated in a variety of physiological and pathological processes. In

Mechanism of Action

N-[4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-isopropylphenoxy)acetamide selectively binds to TSPO, which is a mitochondrial protein that is involved in a variety of physiological and pathological processes. TSPO is highly expressed in microglia, where it plays a key role in neuroinflammation. N-[4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-isopropylphenoxy)acetamide has been shown to selectively bind to TSPO in microglia, making it a useful tool for imaging neuroinflammation in vivo. In addition, N-[4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-isopropylphenoxy)acetamide has been shown to have anti-inflammatory effects in vitro, suggesting that it may have therapeutic potential in the treatment of neuroinflammatory diseases.
Biochemical and Physiological Effects:
N-[4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-isopropylphenoxy)acetamide has been shown to selectively bind to TSPO in microglia, which are immune cells in the brain that play a key role in neuroinflammation. By selectively binding to TSPO, N-[4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-isopropylphenoxy)acetamide can be used to image neuroinflammation in vivo. In addition, N-[4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-isopropylphenoxy)acetamide has been shown to have anti-inflammatory effects in vitro, suggesting that it may have therapeutic potential in the treatment of neuroinflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-isopropylphenoxy)acetamide in lab experiments is that it selectively binds to TSPO in microglia, making it a useful tool for imaging neuroinflammation in vivo. In addition, N-[4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-isopropylphenoxy)acetamide has been shown to have anti-inflammatory effects in vitro, suggesting that it may have therapeutic potential in the treatment of neuroinflammatory diseases. One limitation of using N-[4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-isopropylphenoxy)acetamide in lab experiments is that it is a relatively new compound, and its long-term safety and efficacy have not yet been fully established.

Future Directions

There are several future directions for research involving N-[4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-isopropylphenoxy)acetamide. One area of research is the development of new TSPO ligands that have improved selectivity and affinity for TSPO. Another area of research is the use of N-[4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-isopropylphenoxy)acetamide in the diagnosis and treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Finally, there is a need for further research to establish the long-term safety and efficacy of N-[4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-isopropylphenoxy)acetamide in humans.

Synthesis Methods

The synthesis of N-[4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-isopropylphenoxy)acetamide involves several steps, including the reaction of 3,4-dimethylbenzoyl chloride with hydrazine hydrate to form 3,4-dimethylphenylhydrazine, which is then reacted with ethyl chloroacetate to form the intermediate 3,4-dimethylphenyl-1,2,5-oxadiazol-3-yl)ethyl acetate. This intermediate is then reacted with 4-isopropylphenol in the presence of sodium hydride to form the final product, N-[4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-isopropylphenoxy)acetamide.

Scientific Research Applications

N-[4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-isopropylphenoxy)acetamide has been extensively studied for its potential applications in scientific research, particularly in the field of neuroimaging. TSPO is highly expressed in microglia, which are immune cells in the brain that play a key role in neuroinflammation. N-[4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-isopropylphenoxy)acetamide has been shown to selectively bind to TSPO in microglia, making it a useful tool for imaging neuroinflammation in vivo. In addition, N-[4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-isopropylphenoxy)acetamide has been studied for its potential applications in the diagnosis and treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.